Cas no 1806915-65-0 (2-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-methanol)

• Product Name: 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-methanol
• CAS No: 1806915-65-0
• MF: C₈H₇BrClF₂NO
• MW: 286.501087427139
• CID: 4867157
• Update Time: 2025-06-13

2-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C8H7BrClF2NO/c9-7-4(2-10)1-5(8(11)12)6(3-14)13-7/h1,8,14H,2-3H2
• InChI Key： KVZMNXCMKMWWKZ-UHFFFAOYSA-N
• SMILES： BrC1=C(CCl)C=C(C(F)F)C(CO)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-methanol

Introduction to 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-methanol (CAS No. 1806915-65-0)

2-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-methanol is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, characterized by the presence of bromine, chloromethyl, and difluoromethyl substituents on a pyridine backbone, make it a valuable intermediate in the synthesis of bioactive molecules. This compound has been extensively studied for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The bromine atom in the molecule serves as a reactive handle for further functionalization, enabling the introduction of additional groups through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This property is particularly useful in constructing complex molecular architectures, which are often required for achieving high binding affinity and selectivity in drug candidates. The chloromethyl group, on the other hand, provides an active site for nucleophilic substitution reactions, allowing for the facile introduction of amines or other nucleophiles to form amides or other functionalized derivatives.

The difluoromethyl group is another key feature that enhances the pharmacological properties of this compound. Difluoromethylation is a well-established strategy in medicinal chemistry to improve metabolic stability, lipophilicity, and binding affinity. The presence of this group can significantly influence the electronic properties of the molecule, making it an attractive scaffold for designing potent and selective inhibitors or agonists.

In recent years, 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-methanol has been explored in several cutting-edge research projects aimed at developing novel treatments for neurological disorders. Studies have demonstrated its utility in synthesizing small-molecule modulators of ion channels and G protein-coupled receptors (GPCRs), which are critical targets in neuropharmacology. For instance, derivatives of this compound have shown promising activity as potential therapeutics for conditions such as epilepsy and Alzheimer's disease by modulating neuronal excitability and amyloid-beta aggregation.

The compound's applicability extends beyond neurological disorders. Researchers have also leveraged its structural motifs to develop inhibitors targeting enzymes involved in cancer metabolism. The bromine and chloromethyl functionalities provide multiple points of intervention for designing molecules that can disrupt key metabolic pathways in tumor cells. Preliminary findings suggest that certain analogs derived from 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-methanol exhibit significant cytotoxic effects against various cancer cell lines while maintaining low toxicity towards normal cells.

Advances in computational chemistry have further enhanced the utility of this compound by enabling rapid virtual screening and molecular docking studies. These computational approaches allow researchers to predict the binding modes and interactions of 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-methanol with biological targets, thereby accelerating the discovery process. Such methodologies are particularly valuable in identifying lead compounds that can be optimized through structure-activity relationship (SAR) studies.

The synthesis of 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-methanol itself presents an interesting challenge due to the need to handle multiple reactive functional groups while maintaining regioselectivity. Recent methodological developments have focused on improving synthetic routes to enhance yield and purity. For example, palladium-catalyzed cross-coupling reactions have been optimized to introduce bromine and difluoromethyl groups with high efficiency. Additionally, protecting group strategies have been employed to ensure that each functional moiety is introduced at the desired position without unwanted side reactions.

The growing interest in fluorinated compounds has also driven innovation in synthetic methodologies for introducing fluorine atoms into complex molecules. Techniques such as electrophilic aromatic substitution and metal-mediated fluorination have been adapted to incorporate difluoromethyl groups into pyridine derivatives like 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-methanol with increasing precision. These advancements have not only improved access to this compound but also opened new avenues for exploring its derivatives.

In conclusion, 2-Bromo-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-methanol (CAS No. 1806915-65-0) represents a significant asset in modern drug discovery due to its structural versatility and reactivity. Its role as a key intermediate in synthesizing bioactive molecules has been highlighted by recent research breakthroughs across multiple therapeutic areas. As synthetic chemistry continues to evolve, further exploration of this compound's potential is expected to yield novel therapeutic agents with improved efficacy and safety profiles.